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Compound of Interest

Compound Name: N-Valerylglycine-d2

Cat. No.: B12384809 Get Quote

N-Valerylglycine-d2: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed examination of the chemical structure of N-Valerylglycine-
d2, a deuterated form of N-Valerylglycine. This stable isotope-labeled compound is of

significant interest in metabolic research, pharmacokinetic studies, and as an internal standard

in analytical chemistry.

Core Chemical Structure
N-Valerylglycine-d2 is an N-acylated amino acid derivative. Its structure consists of a valeryl

group attached to the nitrogen atom of a glycine molecule. The key feature of this isotopologue

is the substitution of two hydrogen atoms with deuterium atoms on the alpha-carbon of the

glycine moiety.

The systematic IUPAC name for this compound is 2-(pentanoylamino)acetic-d2 acid.

Structural Details:

Valeryl Group: A five-carbon acyl group derived from valeric acid (pentanoic acid).

Glycine Moiety: The simplest amino acid, which in this labeled compound has two deuterium

atoms on its alpha-carbon.
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Amide Bond: A covalent bond linking the carbonyl carbon of the valeryl group to the nitrogen

atom of the glycine.

The molecular formula for N-Valerylglycine-d2 is C7H11D2NO3[1].

Physicochemical Properties
A summary of the key quantitative data for N-Valerylglycine-d2 is presented in the table below

for easy reference and comparison.

Property Value Reference

Molecular Formula C7H11D2NO3 [1]

Molecular Weight 161.20 g/mol [1]

CAS Number 3008541-76-9 [1][2]

Appearance
Solid-Liquid Mixture, Off-white

to light brown

Purity ≥95.0%

SMILES
OC(C([2H])(NC(CCCC)=O)

[2H])=O

Applications in Research and Development
Stable isotope-labeled compounds like N-Valerylglycine-d2 are invaluable tools in various

scientific disciplines:

Metabolic Tracer: The deuterium labels allow for the tracking of the molecule's metabolic fate

in biological systems without altering its fundamental chemical properties.

Internal Standard: It serves as an ideal internal standard for quantitative analysis by mass

spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. Its distinct mass

allows for clear differentiation from the endogenous, non-deuterated form.

Pharmacokinetic Studies: Deuteration can subtly influence the metabolic profile and

pharmacokinetics of a molecule, making N-Valerylglycine-d2 useful in drug development to
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study these effects.

Logical Representation of the Structure
To visualize the connectivity of the atoms within N-Valerylglycine-d2, a logical diagram can be

constructed.

Valeryl Group Glycine-d2 Moiety

C C C C C=O N-HAmide Bond CD2 COOH

Click to download full resolution via product page

Caption: Logical diagram of N-Valerylglycine-d2 structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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